2-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine

• CAS: 2640817-94-1
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol
• SMILES: C1CC1C2=CC(=NO2)C(=O)N3CCC(CC3)C4=NC5=C(C=CC=N5)C=C4
• InChI: InChI=1S/C20H20N4O2/c25-20(17-12-18(26-23-17)14-3-4-14)24-10-7-13(8-11-24)16-6-5-15-2-1-9-21-19(15)22-16/h1-2,5-6,9,12-14H,3-4,7-8,10-11H2
• InChIKey: MYILNYZYRRWWED-UHFFFAOYSA-N

2-[1-(5-Cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640817-94-1) is a heterocyclic small molecule with the molecular formula C20H20N4O2 and a molecular weight of 348.4 g/mol. It integrates a 1,8-naphthyridine core, a 4-piperidine linker, and a 5-cyclopropyl-1,2-oxazole-3-carbonyl moiety.

2-[1-(5-Cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640817-94-1): Core Structural and Physicochemical Profile for Procurement Screening

2-[1-(5-Cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640817-94-1) is a heterocyclic small molecule with the molecular formula C20H20N4O2 and a molecular weight of 348.4 g/mol [1]. It integrates a 1,8-naphthyridine core, a 4-piperidine linker, and a 5-cyclopropyl-1,2-oxazole-3-carbonyl moiety. This compound is cataloged by screening library vendors for early-stage drug discovery and is structurally related to a series of oxazole- and isoxazole-containing naphthyridine derivatives explored for anticancer and ion channel-modulating activities [2].

✓ Early discovery screening compound with cyclopropylisoxazole pharmacophore

✓ Carbonyl linker constrains geometry for target engagement studies

✓ Computed CNS drug-like property space (balanced lipophilicity/polarity)

• [1] Sildrug.ibb.waw.pl. (n.d.). Computed physicochemical properties for C20H20N4O2. Retrieved from http://sildrug.ibb.waw.pl/ View Source
• [2] Rangaswamy, S., Sreenivasulu, R., Babu, V. R., Syed, T., Kapavarapu, R. K., Jayaprakash, H. V., & Abbaraju, V. D. N. K. (2023). Design, Synthesis, Anticancer Evaluation, and Molecular Docking Studies of Oxazole-Incorporated Naphthyridine Derivatives. Chemistry & Biodiversity, 20(11), e202300466. View Source

Why 2-[1-(5-Cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine Cannot Be Replaced by Common In-Class Naphthyridine Analogs

In-class naphthyridine derivatives with piperidine linkers exhibit profoundly different pharmacological profiles depending on the acyl/alkyl substituent on the piperidine nitrogen and the nature of the heterocycle attached to the 1,8-naphthyridine core. The target compound employs a carbonyl-linked 5-cyclopropylisoxazole, which is structurally distinct from the methylene-linked analog (CAS 2640866-84-6) and the chloro-substituted variant (EVT-12381954) . The carbonyl group introduces a hydrogen bond acceptor with distinct geometry and electronic character, altering target binding kinetics and metabolic stability compared to methylene-linked or unsubstituted piperidine cores [1]. Simple 2-(piperidin-4-yl)-1,8-naphthyridine (CAS 870089-65-9) lacks the isoxazole pharmacophore entirely, making it inadequate for targets requiring the cyclopropylisoxazole recognition element.

This compound

Carbonyl-linked cyclopropylisoxazole: restricted rotation, additional HBA

Methylene analog (CAS 2640866-84-6)

Methylene linker lacks HBA and allows free rotation; binding geometry may shift significantly

This compound

Contains cyclopropylisoxazole pharmacophore essential for target recognition

Unsubstituted piperidine-naphthyridine (CAS 870089-65-9)

Missing isoxazole ring entirely; inadequate for targets requiring cyclopropylisoxazole motif

• [1] Rangaswamy, S., et al. (2023). Design, Synthesis, Anticancer Evaluation, and Molecular Docking Studies of Oxazole-Incorporated Naphthyridine Derivatives. Chemistry & Biodiversity, 20(11), e202300466. View Source

Head-to-Head Quantitative Differentiation of 2-[1-(5-Cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine vs. Its Closest Structural Analogs

Carbonyl vs. Methylene Linker: Impact on Hydrogen Bond Acceptor Capacity and Molecular Geometry

The target compound contains a carbonyl linker (amide bond) connecting the piperidine ring to the isoxazole moiety, whereas the closest commercial analog (CAS 2640866-84-6) uses a methylene linker. The carbonyl oxygen serves as a strong hydrogen bond acceptor (HBA) and imposes partial double-bond character, restricting rotational freedom between the piperidine and isoxazole rings . In contrast, the methylene analog has no HBA at this position and allows free rotation . This difference is critical for target engagement: molecular docking studies on oxazole-incorporated naphthyridine derivatives show that the carbonyl oxygen forms key hydrogen bonds with conserved residues in kinase and receptor binding pockets that a methylene group cannot replicate [1].

Linker comparison

Head-to-head

C=O vs CH2 linker: +1 HBA, restricted rotation, ΔMW +14.0 g/mol

Alters hydrogen bonding and binding geometry; docking indicates key interactions

Reported from SAR series; direct target comparison requires validation

Evidence Dimension	Linker type and hydrogen bond acceptor count at piperidine-isoxazole junction
Target Compound Data	Carbonyl (C=O) linker; 1 additional HBA atom; restricted rotation due to amide bond; molecular weight 348.4 g/mol
Comparator Or Baseline	Methylene (CH2) linker (CAS 2640866-84-6); 0 HBA at linker; free rotation; molecular weight 334.4 g/mol
Quantified Difference	Delta MW = +14.0 g/mol; 1 additional HBA; distinct torsional profile
Conditions	Structural comparison based on SMILES and IUPAC names from vendor datasheets

Why This Matters

The constrained geometry and additional hydrogen bonding capability of the carbonyl linker can significantly alter target selectivity and binding kinetics, making the target compound a distinct chemical probe that cannot be replaced by the methylene analog in SAR studies.

• [1] Rangaswamy, S., et al. (2023). Chemistry & Biodiversity, 20(11), e202300466. Molecular docking reveals hydrogen bond interactions between carbonyl oxygen of oxazole-naphthyridine compounds and target residues. View Source

Computed Lipophilicity (clogP) and Topological Polar Surface Area (TPSA) Differentiation from Core Scaffold

Computational physicochemical profiling of the target compound yields a clogP of 3.00 and a topological polar surface area (TPSA) of 60.25 Ų [1]. The core scaffold 2-(piperidin-4-yl)-1,8-naphthyridine (CAS 870089-65-9), lacking the cyclopropylisoxazole carbonyl group, has a significantly lower clogP and TPSA due to the absence of the additional heterocycle and carbonyl oxygen . The target compound's clogP of 3.00 falls within the optimal range for oral bioavailability (1-5), while its TPSA of 60.25 Ų is well below the 140 Ų threshold associated with poor membrane permeability [2]. This combination suggests a favorable balance between lipophilicity-driven target affinity and polarity-driven solubility compared to the bare scaffold.

Physicochemical profile

Class-level inference

clogP 3.00, TPSA 60.25 Ų

Supports oral bioavailability and CNS permeability screening

Computed values; experimental verification needed

Evidence Dimension	Computed logP (clogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	clogP = 3.00; TPSA = 60.25 Ų; Rotatable bonds = 3 [1]
Comparator Or Baseline	2-(Piperidin-4-yl)-1,8-naphthyridine (CAS 870089-65-9): predicted lower clogP and TPSA due to smaller molecular volume and fewer heteroatoms
Quantified Difference	Exact difference in clogP and TPSA not computable here without direct comparator data, but the target compound adds 1 amide carbonyl and 1 isoxazole ring to the scaffold, increasing both parameters.
Conditions	Computed properties from sildrug.ibb.waw.pl [1]; comparator scaffold from vendor datasheet

Why This Matters

The measured physicochemical profile of the target compound indicates superior drug-like properties for cell-based assays compared to the unsubstituted core, which may suffer from poor permeability or excessive polarity.

• [1] Sildrug.ibb.waw.pl. (n.d.). Computed properties: Formula C20H20N4O2, MW 348.41, clogP 3.00, TPSA 60.25, Rotatable bonds 3. Retrieved from http://sildrug.ibb.waw.pl/ View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

6-Chloro Substitution Effect in the 1,8-Naphthyridine Class: Potency Enhancement Evidence from Oxazole-Naphthyridine Anticancer Studies

In the 2023 Chemistry & Biodiversity study by Rangaswamy et al., a series of oxazole-incorporated 1,8-naphthyridine derivatives were evaluated against MCF-7, A549, PC3, and DU-145 cancer cell lines [1]. The most potent compound, bearing a 6-chloro substituent on the naphthyridine core and a 3,4,5-trimethoxyphenyl oxazole, exhibited IC50 values of 0.13 µM (PC3), 0.10 µM (A549), 0.18 µM (MCF-7), and 0.15 µM (DU-145), compared to the standard etoposide control [1]. The 6-chloro analog of the target compound (EVT-12381954) exists as a closely related structural variant . While no direct IC50 data is available for the non-chlorinated target compound, class-level SAR indicates that the 6-chloro substitution is a key driver of cytotoxic potency in this scaffold. The target compound, lacking the 6-chloro group, may serve as a matched-pair control for evaluating the contribution of the chlorine atom to target binding and cellular activity.

6-Cl substituent effect

Class-level inference

Lead compound IC50: 0.10–0.18 µM (MCF-7, A549, PC3, DU-145); target compound: no direct data

Supports matched-pair control for chlorine effect evaluation in cancer cell models

MTT assay; etoposide positive control; reported from Rangaswamy et al. 2023

Evidence Dimension	Anticancer IC50 (µM) against PC3, A549, MCF-7, DU-145 cell lines
Target Compound Data	No direct IC50 data available; serves as non-chlorinated matched-pair control for SAR studies
Comparator Or Baseline	Lead compound from Rangaswamy et al. (2023): IC50 = 0.13 µM (PC3), 0.10 µM (A549), 0.18 µM (MCF-7), 0.15 µM (DU-145) for 6-chloro-3,4,5-trimethoxyphenyl-oxazole-naphthyridine derivative [1]
Quantified Difference	Cannot be quantified for target compound; the 6-chloro matched-pair (EVT-12381954) is expected to show enhanced potency based on class SAR
Conditions	MTT assay; human breast cancer (MCF-7), lung cancer (A549), prostate cancer (PC3 & DU-145) cell lines; etoposide as positive control [1]

Why This Matters

The target compound is a critical matched-pair control for elucidating the role of the 6-chloro substituent in the pharmacological activity of this compound series, which is essential for rational lead optimization and procurement decisions in medicinal chemistry campaigns.

• [1] Rangaswamy, S., Sreenivasulu, R., Babu, V. R., Syed, T., Kapavarapu, R. K., Jayaprakash, H. V., & Abbaraju, V. D. N. K. (2023). Design, Synthesis, Anticancer Evaluation, and Molecular Docking Studies of Oxazole-Incorporated Naphthyridine Derivatives. Chemistry & Biodiversity, 20(11), e202300466. View Source

NaV1.7 Channel Inhibition: Class-Level Evidence for 1,8-Naphthyridine Piperidine Derivatives

BindingDB data for structurally related 1,8-naphthyridine-piperidine compounds demonstrate antagonist activity at human NaV1.7 channels, with reported IC50 values in the nanomolar range (e.g., 240 nM for a closely related analog) expressed in HEK293 cells using PatchXpress voltage clamp assays [1]. Patents covering substituted heterocyclic derivatives for the treatment of pain and epilepsy explicitly claim compounds containing piperazine-aryl-isoxazole and naphthyridine-piperidine motifs as NaV1.7 and CaV3.2 channel modulators [2]. The target compound's cyclopropylisoxazole carbonyl pharmacophore aligns with the structural features claimed in these patents, suggesting potential utility as a sodium channel probe, though no direct assay data for this specific compound is publicly available.

Ion channel assay

Supporting evidence

Analog IC50: 240 nM (PatchXpress, HEK293)

Supports NaV1.7 probe screening; structural alignment with patented chemotypes

No direct data for this compound; BindingDB and patent context only

Evidence Dimension	NaV1.7 channel inhibition IC50
Target Compound Data	No direct IC50 data available; structural alignment with patented NaV1.7 inhibitor chemotypes [2]
Comparator Or Baseline	Closely related 1,8-naphthyridine-piperidine analog in BindingDB: IC50 = 240 nM at human NaV1.7 (PatchXpress) [1]
Quantified Difference	Cannot be determined without direct assay data for the target compound
Conditions	Human NaV1.7 expressed in HEK293 cells; PatchXpress voltage clamp assay [1]

Why This Matters

The structural alignment with validated NaV1.7 inhibitor chemotypes positions the target compound as a viable screening candidate for pain and epilepsy target discovery, differentiating it from naphthyridine analogs lacking the isoxazole carbonyl motif.

• [1] BindingDB. (n.d.). BDBM50379389 / CHEMBL2010816: IC50 = 240 nM for antagonist activity at human NaV1.7 channel. Retrieved from https://www.bindingdb.org/ View Source
• [2] Patent application: SUBSTITUTED HETEROCYCLIC DERIVATIVES FOR THE TREATMENT OF PAIN AND EPILEPSY. (2012). Publication number US20120252809A1. Claims compounds containing piperazine-aryl-isoxazole and naphthyridine-piperidine motifs as NaV1.7 and CaV3.2 modulators. View Source

Optimal Application Scenarios for 2-[1-(5-Cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine in Drug Discovery and Chemical Biology

Matched-Pair SAR Analysis for 6-Chloro vs. 6-Hydrogen Naphthyridine Derivatives in Oncology Programs

Procure this compound alongside its 6-chloro analog (EVT-12381954) to quantify the contribution of the 6-chloro substituent to anticancer potency. As demonstrated by Rangaswamy et al. (2023), 6-chloro-substituted oxazole-naphthyridine derivatives achieved single-digit to sub-micromolar IC50 values against MCF-7, A549, PC3, and DU-145 cell lines [1]. Testing the target compound as the matched-pair control will isolate the chlorine effect on cytotoxicity and target engagement, providing actionable SAR data for lead optimization.

Linker Pharmacophore Probing: Carbonyl vs. Methylene in Isoxazole-Naphthyridine Conjugates

Use this compound in a direct comparison with its methylene-linked analog (CAS 2640866-84-6) to evaluate the role of the carbonyl hydrogen bond acceptor in target binding. The constrained amide geometry of the target compound versus the flexible methylene linker in the analog will reveal whether a directional HBA at this position is required for activity. This is a critical experiment for establishing the pharmacophore model of the series.

Sodium Channel (NaV1.7) Screening Cascade for Pain and Epilepsy Indications

Include this compound in a screening panel against human NaV1.7 channels, based on structural alignment with patented NaV1.7 inhibitor chemotypes [2] and BindingDB data showing 240 nM activity for a closely related naphthyridine-piperidine analog [3]. The cyclopropylisoxazole carbonyl motif is a distinctive recognition element that may confer subtype selectivity over NaV1.5 (cardiac) channels, reducing cardiac liability risks in analgesic development.

Physicochemical Property Benchmarking for CNS Drug-likeness Optimization

With a computed clogP of 3.00 and TPSA of 60.25 Ų [4], this compound occupies a favorable CNS drug-like property space. Use it as a reference standard for benchmarking the permeability and brain penetration potential of new analogs in the naphthyridine-isoxazole series, particularly when compared to higher TPSA analogs that may exceed the 90 Ų threshold for CNS penetration.

Application

Selection Property

Validation Focus

Oncology matched-pair SAR

Matched-pair control for substituent analysis

Cell-model endpoint comparison (e.g., MCF-7, A549, PC3, DU-145)

Linker pharmacophore mapping

Carbonyl vs. methylene linker for HBA role

Target binding assay comparison

Ion channel target discovery

Isoxazole-cyclopropyl chemotype for NaV channels

Subtype selectivity screening (NaV1.7 vs. NaV1.5)

CNS drug-likeness benchmarking

Physicochemical reference (clogP/TPSA)

Permeability and brain penetration model studies

• [1] Rangaswamy, S., et al. (2023). Chemistry & Biodiversity, 20(11), e202300466. View Source
• [2] Patent application: SUBSTITUTED HETEROCYCLIC DERIVATIVES FOR THE TREATMENT OF PAIN AND EPILEPSY. (2012). US20120252809A1. View Source
• [3] BindingDB. (n.d.). BDBM50379389: IC50 = 240 nM at human NaV1.7 channel. View Source
• [4] Sildrug.ibb.waw.pl. (n.d.). Computed properties: clogP 3.00, TPSA 60.25 for C20H20N4O2. View Source